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Compound of Interest

Compound Name: Tead-IN-13

Cat. No.: B15544306

Get Quote

Disclaimer: The following information is provided for research purposes only. No specific in vivo

dosage data for a compound designated "Tead-IN-13" is publicly available in the reviewed

scientific literature. The data, protocols, and notes provided herein are based on published

studies of other TEAD (Transcriptional Enhanced Associate Domain) inhibitors and are

intended to serve as a general guide for researchers, scientists, and drug development

professionals. Researchers should conduct their own dose-finding and toxicity studies for their

specific molecule of interest.

Introduction to TEAD Inhibition in Oncology
The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and

apoptosis. Its dysregulation is implicated in the development and progression of various

cancers. The TEA Domain (TEAD) family of transcription factors are the primary downstream

effectors of this pathway, mediating the oncogenic functions of the coactivators YAP and TAZ.

Inhibition of the TEAD-YAP/TAZ interaction or the auto-palmitoylation of TEAD, which is

essential for this interaction, has emerged as a promising therapeutic strategy for cancers with

Hippo pathway alterations, such as malignant mesothelioma and those with NF2 mutations.

This document provides an overview of dosages for several preclinical TEAD inhibitors in

animal models and offers generalized protocols for their in vivo evaluation.
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Signaling Pathway
The diagram below illustrates the canonical Hippo-YAP/TAZ-TEAD signaling pathway. In its

"on" state, the Hippo kinase cascade phosphorylates and promotes the cytoplasmic retention

and degradation of the transcriptional co-activators YAP and TAZ. When the pathway is "off"

(e.g., due to mutations in upstream components like NF2), unphosphorylated YAP/TAZ

translocate to the nucleus, bind to TEAD transcription factors, and drive the expression of

genes that promote cell proliferation and inhibit apoptosis. TEAD inhibitors aim to disrupt the

interaction between YAP/TAZ and TEAD, thereby blocking this oncogenic signaling.
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Caption: The Hippo-YAP/TAZ-TEAD signaling pathway and the mechanism of TEAD inhibitors.
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Data Presentation: TEAD Inhibitor Dosages in
Animal Models
The following table summarizes reported dosages and administration routes for various TEAD

inhibitors in preclinical animal models. This data can guide initial dose selection for new

compounds.
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Compoun
d Name

Animal
Model

Cancer
Type /
Model

Dosage
Range

Administr
ation
Route &
Schedule

Reported
Outcome

Referenc
e

VT103 Mouse

Mesothelio

ma (NCI-

H226

Xenograft)

0.3 - 10

mg/kg

p.o., once

daily

Dose-

dependent

tumor

growth

inhibition.

[1]

Significant

target gene

downregul

ation.[1]

[1][2]

VT107 Mouse
Pharmacok

inetic study
10 mg/kg p.o.

Characteriz

ation of PK

profile.[3]

IAG933 Mouse

Mesothelio

ma

(MSTO-

211H

Xenograft)

30 - 240

mg/kg

i.g., once

daily for 28

days

Dose-

dependent

anti-tumor

effect.

IAG933 Rat

Mesothelio

ma

(MSTO-

211H

Xenograft)

3 - 30

mg/kg

i.g., once

daily for 14

days

Tumor

stasis at 10

mg/kg;

complete

regression

at 30

mg/kg.

GNE-7883 Mouse Mesothelio

ma (NCI-

H226 &

MSTO-

211H

100 - 250

mg/kg

s.c., once

daily (4

days on / 2

days off)

Tumor

stasis

(NCI-H226)

and

regression
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Xenografts

)

(MSTO-

211H).

H122

(PROTAC)
Mouse

Mesothelio

ma

(MSTO-

211H

Xenograft)

Not

specified

Not

specified

Robust

antitumor

efficacy.

Abbreviations: p.o. (per os/oral), i.g. (intragastric), s.c. (subcutaneous).

Experimental Protocols
Protocol 1: In Vivo Anti-Tumor Efficacy Study in a
Xenograft Model
This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a TEAD

inhibitor using a subcutaneous xenograft model in immunocompromised mice.

Objective: To determine the effect of a TEAD inhibitor on the growth of human tumor xenografts

in vivo.

Materials:

TEAD inhibitor compound

Vehicle for formulation (e.g., 5% DMSO + 10% Solutol + 85% D5W, or Corn Oil)

Immunocompromised mice (e.g., Nude, SCID, NSG), female, 6-8 weeks old

Human cancer cell line with known Hippo pathway dependency (e.g., NCI-H226, MSTO-

211H)

Matrigel or similar extracellular matrix

Sterile PBS, syringes, needles

Calipers for tumor measurement
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Animal balance

Workflow Diagram:

Phase 1: Preparation

Phase 2: Treatment

Phase 3: Endpoint Analysis

Acclimatize Animals
(1 week)

Implant Tumor Cells
(Subcutaneously in flank)

Prepare Cell Suspension
(e.g., 5x10^6 cells in PBS/Matrigel)

Monitor Tumor Growth
(Wait for tumors to reach ~100-200 mm³)

Randomize Animals
(into Vehicle and Treatment groups, n=8-10/group)

Initiate Dosing
(Administer compound via specified route, e.g., p.o. daily)

Monitor Animals
(Tumor volume, body weight, clinical signs, 2-3x weekly)

Terminate Study
(When tumors in control group reach max size or at study end)

Excise and Weigh Tumors Collect Tissues/Blood
(for PK/PD analysis)

Analyze Data
(TGI, statistical analysis)
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Caption: Experimental workflow for an in vivo anti-tumor efficacy study of a TEAD inhibitor.

Procedure:

Animal Acclimatization: House animals for at least one week under standard conditions

before study initiation.

Tumor Cell Implantation:

Harvest cancer cells during their logarithmic growth phase.

Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5-10 x

10⁷ cells/mL.

Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.

Tumor Growth and Randomization:

Monitor tumor growth by measuring with calipers 2-3 times per week. Calculate tumor

volume using the formula: (Length x Width²)/2.

Once tumors reach an average volume of 100-200 mm³, randomize mice into treatment

and control groups (n=8-10 mice per group). Record the initial body weight of each animal.

Drug Formulation and Administration:

Prepare the TEAD inhibitor in the selected vehicle. The formulation for VT103 and VT107

has been reported as 5% DMSO, 10% Solutol HS 15, and 85% D5W (5% dextrose in

water).

Administer the compound and vehicle to the respective groups based on the chosen dose,

route (e.g., oral gavage), and schedule (e.g., once daily). Dosing volume is typically 5-10

mL/kg.

Monitoring:
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Measure tumor volumes and body weights 2-3 times per week.

Observe animals daily for any signs of toxicity (e.g., changes in posture, activity, fur

texture).

Study Termination and Endpoint Analysis:

Terminate the study when tumors in the control group reach the predetermined endpoint

size (e.g., 1500-2000 mm³) or after a fixed duration (e.g., 28 days).

At termination, euthanize the animals, excise the tumors, and record their final weights.

Collect blood and tumor tissue for pharmacokinetic (PK) and pharmacodynamic (PD)

analysis (e.g., measuring drug concentration, or downstream target gene expression like

CTGF and CYR61 via qPCR or Western blot).

Calculate Tumor Growth Inhibition (TGI) and perform statistical analysis to determine

significance.

Protocol 2: Acute Toxicity and Dose Range Finding
Study
Objective: To determine the maximum tolerated dose (MTD) and identify potential acute

toxicities of a TEAD inhibitor.

Materials:

TEAD inhibitor compound

Vehicle for formulation

Healthy, non-tumor-bearing mice (e.g., C57BL/6 or BALB/c), male and female, 6-8 weeks old

Standard caging and husbandry supplies

Equipment for clinical observations, blood collection, and necropsy

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Selection and Acclimatization: Use a small number of healthy mice (e.g., 3 per sex

per dose group) and allow them to acclimatize for one week.

Dose Selection: Select a range of doses based on in vitro potency and any available PK

data. A common approach is to start with a low dose (e.g., 10 mg/kg) and escalate (e.g., 30,

100, 300 mg/kg) in subsequent groups.

Administration:

Administer a single dose of the compound via the intended clinical route (e.g., oral

gavage).

Include a vehicle-only control group.

Observation:

Monitor animals intensively for the first 4-6 hours post-dose, and then at least twice daily

for 14 days.

Record clinical signs of toxicity, including changes in behavior, respiration, neurological

signs (e.g., tremors, ataxia), and autonomic signs (e.g., salivation).

Record body weight just before dosing and on days 1, 3, 7, and 14. A body weight loss of

>15-20% is often considered a sign of significant toxicity.

Endpoint and Analysis:

The MTD is typically defined as the highest dose that does not cause mortality, irreversible

morbidity, or body weight loss exceeding 15-20%.

At the end of the 14-day observation period, euthanize all surviving animals.

Perform a gross necropsy on all animals (including any that died during the study) to

identify any target organs of toxicity.

For dose groups showing toxicity, consider collecting major organs (liver, kidney, spleen,

heart, lungs) for histopathological analysis. This data will inform dose selection for

subsequent efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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